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Compound of Interest

Compound Name:
5-[3-(Trifluoromethyl)phenyl]-2-

furaldehyde

Cat. No.: B187638 Get Quote

The following provides essential safety and logistical information for the proper disposal of 5-[3-
(Trifluoromethyl)phenyl]-2-furaldehyde, ensuring the safety of laboratory personnel and

compliance with hazardous waste regulations. This guidance is intended for researchers,

scientists, and drug development professionals.

Hazard Assessment and Safety Information
Before handling, it is crucial to recognize the potential hazards of 5-[3-
(Trifluoromethyl)phenyl]-2-furaldehyde. Based on data for structurally similar compounds,

this chemical should be handled as a hazardous substance.
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Hazard Classification Description Citation

Acute Toxicity

While specific data is

unavailable for this exact

compound, related

furaldehydes can be toxic if

swallowed and fatal if inhaled.

[1]

Skin Irritation Causes skin irritation. [2]

Eye Irritation Causes serious eye irritation. [2]

Respiratory Irritation
May cause respiratory

irritation.
[2]

Aquatic Hazard

May be toxic or harmful to

aquatic life with long-lasting

effects.

Flammability
Classified as a flammable

liquid and vapor.

Physicochemical Data for Structurally Similar Compound (5-[2-(Trifluoromethyl)phenyl]-2-

furaldehyde):

Property Value Citation

Melting Point 41 - 44 °C [3]

Boiling Point 331.7 ± 42.0 °C (Predicted) [3]

Flash Point 113 °C (closed cup) [3]

Personal Protective Equipment (PPE)
All personnel handling 5-[3-(Trifluoromethyl)phenyl]-2-furaldehyde for disposal must wear

appropriate PPE to prevent exposure.

Hand Protection: Wear protective gloves (e.g., nitrile rubber).
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Eye/Face Protection: Use safety glasses with side-shields or chemical goggles.

Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes.

Respiratory Protection: All handling of waste should be conducted inside a certified chemical

fume hood.[4]

Step-by-Step Disposal Protocol
This protocol outlines the procedure for the safe disposal of 5-[3-(Trifluoromethyl)phenyl]-2-
furaldehyde.

Step 1: Waste Classification Due to the presence of a trifluoromethyl group (a carbon-fluorine

bond), this compound is classified as a halogenated organic waste.[5][6] It must be segregated

from non-halogenated waste streams.[5][7] Mixing halogenated and non-halogenated waste

significantly increases disposal costs and complexity.[7]

Step 2: Waste Collection and Segregation

Do Not mix this waste with non-halogenated organic solvents, aqueous waste, or solid

waste.[5]

Do Not dispose of this chemical down the drain.[7]

Collect waste 5-[3-(Trifluoromethyl)phenyl]-2-furaldehyde, including any contaminated

materials (e.g., pipette tips, absorbent pads), in a designated, compatible waste container.

Step 3: Containerization and Labeling

Use a chemically resistant container approved for hazardous waste collection (e.g., a high-

density polyethylene or glass bottle with a secure screw cap).[8][9]

The container must be clearly labeled as "Hazardous Waste."[7]

The label must also include:

The full chemical name: "5-[3-(Trifluoromethyl)phenyl]-2-furaldehyde"
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The hazard characteristics (e.g., "Toxic," "Irritant," "Flammable")

The accumulation start date (the date the first drop of waste was added)

The name of the principal investigator or laboratory contact

Step 4: On-site Storage

Store the sealed waste container in a well-ventilated area, such as a designated satellite

accumulation area (SAA) or within a fume hood.[9]

Ensure the container is kept closed at all times, except when adding waste.[7]

Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

[2]

Keep the container away from heat, sparks, and open flames.[4]

Step 5: Final Disposal

Dispose of the contents and the container through an approved and licensed hazardous

waste disposal company or your institution's Environmental Health and Safety (EHS) office.

[2]

Follow your institution's specific procedures for requesting a hazardous waste pickup.

Do not attempt to treat or neutralize the chemical waste yourself.

Spill Management Protocol
In the event of a spill, follow these procedures:

Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

Control Ignition Sources: Remove all sources of ignition from the area.[4]
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Contain Spill: Use an inert, non-combustible absorbent material (e.g., vermiculite, dry sand)

to soak up the spill.[4] Do not use combustible materials like paper towels.

Collect Waste: Carefully collect the absorbent material and contaminated items into a

designated hazardous waste container.

Decontaminate: Clean the spill area thoroughly.

Dispose: Label the container as hazardous waste containing 5-[3-
(Trifluoromethyl)phenyl]-2-furaldehyde and dispose of it according to the protocol above.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 5-[3-
(Trifluoromethyl)phenyl]-2-furaldehyde.
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Start: Waste Generation
(5-[3-(Trifluoromethyl)phenyl]-2-furaldehyde)

Step 1: Classify Waste
Is it a halogenated organic compound?

Step 2: Segregate
Collect in a dedicated

HALOGENATED ORGANIC
waste container.

Yes

Incorrect Path:
Consult EHS Immediately

No

Yes
(Contains C-F bonds) No

Step 3: Label Container
- 'Hazardous Waste'

- Full Chemical Name
- Hazard Pictograms
- Accumulation Date

Step 4: Store Safely
- Closed container

- Ventilated area (Fume Hood/SAA)
- Away from incompatibles

Step 5: Arrange Disposal
Contact institutional EHS for

waste pickup.

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for 5-[3-(Trifluoromethyl)phenyl]-2-furaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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